Cas no 2227915-17-3 ((3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol)

• Product Name: (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol
• CAS No: 2227915-17-3
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6307994
• PubChem ID: 165697369
• Update Time: 2025-06-07

(3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol
• 2227915-17-3
• EN300-1727837

• Inchi： 1S/C7H14N4O/c8-3-1-7(12)2-4-11-6-9-5-10-11/h5-7,12H,1-4,8H2/t7-/m1/s1
• InChI Key： JLIVDZNSSWOMPU-SSDOTTSWSA-N
• SMILES： O[C@H](CCN)CCN1C=NC=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77Ų

Additional information on (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol

Comprehensive Overview of (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol (CAS No. 2227915-17-3): Properties, Applications, and Research Insights

(3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol (CAS No. 2227915-17-3) is a chiral organic compound featuring a unique combination of an amino group, a hydroxyl group, and a 1,2,4-triazole moiety. This structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's stereochemistry, particularly the (3R) configuration, plays a critical role in its biological activity and binding affinity to target proteins. Researchers are increasingly interested in its potential as a building block for enzyme inhibitors and receptor modulators, especially in the context of drug discovery and medicinal chemistry.

Recent studies highlight the growing demand for triazole-containing compounds due to their versatility in heterocyclic chemistry. The 1,2,4-triazole ring in (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol exhibits remarkable stability and hydrogen-bonding capabilities, which are essential for designing bioactive molecules. This aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments like this compound are used to optimize lead compounds. Its CAS No. 2227915-17-3 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening libraries.

The synthesis of (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol often involves asymmetric catalysis or resolution techniques to achieve the desired (3R) enantiomeric purity. This is critical because enantiopure compounds are pivotal in developing chiral drugs with reduced side effects. A 2023 study published in the Journal of Organic Chemistry emphasized its role in constructing peptide mimetics, a hot topic in biologics research. Users searching for "triazole derivatives in drug design" or "chiral amino alcohol applications" will find this compound particularly relevant.

Beyond pharmaceuticals, CAS No. 2227915-17-3 has garnered attention in material science. Its amphiphilic properties (due to the hydroxyl and amino groups) make it a candidate for designing smart polymers and self-assembling nanostructures. This dual applicability addresses the rising interest in multifunctional compounds, a trending keyword in cross-disciplinary research. Analytical techniques like HPLC and NMR are typically employed to validate its purity, a common query among quality control professionals.

From an SEO perspective, integrating keywords such as "buy (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol," "2227915-17-3 supplier," and "triazole-based bioactive compounds" enhances visibility. The compound’s IUPAC name and CAS number should be prominently featured to align with academic and industrial search patterns. As AI-driven drug discovery gains traction, the demand for structurally diverse intermediates like this compound is projected to grow, making it a focal point for patent literature and grant-funded research.

In summary, (3R)-1-amino-5-(1H-1,2,4-triazol-1-yl)pentan-3-ol (CAS No. 2227915-17-3) exemplifies the intersection of chiral synthesis, medicinal chemistry, and material innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued significance in scientific and industrial domains.